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Compound of Interest

Compound Name: Heraclenol acetonide

Cat. No.: B562173 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Heraclenol acetonide (CAS No. 64790-

68-7) is publicly available. The following guidance is based on the chemical properties of the

related furanocoumarin, Heraclenin, and general best practices for handling potentially

hazardous research chemicals. Researchers must perform a thorough risk assessment before

beginning any work and consult with their institution's Environmental Health and Safety (EHS)

department.

Heraclenol acetonide is a coumarin derivative, a class of compounds known for their potential

biological activity and, in some cases, toxicity.[1][2] Due to the lack of specific toxicity data, it is

prudent to handle this compound with a high degree of caution, assuming it may be harmful if

inhaled, ingested, or absorbed through the skin.

Quantitative Data and Chemical Identifiers
Property Value Source

CAS Number 64790-68-7 [1][3][4]

Molecular Formula C₁₉H₂₀O₆ [3][4]

Molecular Weight 344.4 g/mol [3][4]

Appearance Powder [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]
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Operational Plan: Handling and Disposal of
Heraclenol Acetonide
This operational plan provides a step-by-step guide for the safe handling and disposal of

Heraclenol acetonide in a laboratory setting.

1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following PPE should be

worn at all times when handling Heraclenol acetonide:

Eye Protection: Chemical splash goggles that meet ANSI Z87.1 standards.

Hand Protection: Nitrile gloves are recommended. Given that different glove types protect

against different chemicals, it is advisable to double-glove.[2] If direct contact occurs, remove

and dispose of the gloves immediately and wash hands thoroughly.

Body Protection: A flame-resistant lab coat should be worn and kept buttoned. For

procedures with a higher risk of splashes or aerosol generation, chemical-resistant coveralls

are recommended.[5]

Footwear: Closed-toe shoes made of a non-porous material are mandatory.[2]

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of the powder. If a fume hood is not available, a properly fitted respirator with an

appropriate cartridge for organic vapors and particulates should be used.

2. Safe Handling Procedures

Preparation: Before handling, ensure that all necessary safety equipment, including the

chemical fume hood, is in proper working order. Have a chemical spill kit readily accessible.

Weighing and Aliquoting:

Conduct all weighing and aliquoting of the powdered compound within a chemical fume

hood to prevent inhalation of dust.
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Use a spatula for transfers. Avoid creating dust clouds.

If preparing solutions, add the solvent to the solid slowly to prevent splashing.

Experimental Use:

Clearly label all containers with the chemical name and any known hazards.

Keep containers sealed when not in use.

After handling, thoroughly decontaminate the work area with an appropriate solvent (e.g.,

ethanol), followed by soap and water.

Wash hands thoroughly with soap and water after removing gloves and before leaving the

laboratory.[6]

3. Emergency Procedures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Spill:

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

For larger spills, evacuate the area and contact your institution's EHS department.

4. Disposal Plan
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Waste Collection: All solid waste contaminated with Heraclenol acetonide (e.g., gloves,

weigh paper, pipette tips) should be collected in a dedicated, labeled hazardous waste

container.

Liquid Waste: Solutions containing Heraclenol acetonide should be collected in a separate,

labeled hazardous waste container. Do not pour chemical waste down the sink.[7]

Disposal: All waste must be disposed of through your institution's hazardous waste

management program in accordance with local, state, and federal regulations.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of Heraclenol acetonide
from receipt of the chemical to the final disposal of waste.
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Caption: Workflow for the safe handling of Heraclenol acetonide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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